
An In-Depth Technical Guide to 7-
Azaspiro[3.5]nonan-1-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Azaspiro[3.5]nonan-1-one

Cat. No.: B15301557 Get Quote

This technical guide provides a comprehensive overview of the molecular formula, weight, and

a plausible synthetic approach for 7-Azaspiro[3.5]nonan-1-one, a spirocyclic compound of

interest to researchers and professionals in drug development. Due to the limited availability of

direct experimental data for this specific molecule, this guide also presents a generalized

workflow for the characterization of novel chemical entities.

Core Molecular Data
The fundamental physicochemical properties of 7-Azaspiro[3.5]nonan-1-one have been

determined based on its chemical structure. The molecule consists of a cyclobutane ring and a

piperidine ring sharing a single carbon atom, with a ketone group on the cyclobutane ring and a

nitrogen atom in the piperidine ring.

Property Value

Molecular Formula C₈H₁₃NO

Molecular Weight 139.19 g/mol

IUPAC Name 7-Azaspiro[3.5]nonan-1-one

Canonical SMILES C1CC2(CCN1)C(=O)C2

InChI Key
InChI=1S/C8H13NO/c10-8-2-3-9-4-1-7(8)5-6-

9/h1-6H2
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Postulated Experimental Protocols
While specific experimental procedures for the synthesis of 7-Azaspiro[3.5]nonan-1-one are

not readily available in published literature, a potential synthetic route can be conceptualized

based on established methodologies for analogous spirocyclic ketones. The following protocol

is a hypothetical multi-step synthesis.

Hypothetical Synthesis of 7-Azaspiro[3.5]nonan-1-one

This proposed synthesis involves the creation of the spirocyclic core followed by functional

group manipulation.

Step 1: Synthesis of a Suitable Piperidine Precursor A commercially available piperidine

derivative with appropriate functional groups for cyclobutane ring formation would be the

starting material. For instance, a protected 4-piperidone could be reacted with a suitable three-

carbon synthon.

Step 2: Spirocyclization A key step would involve a cyclization reaction to form the cyclobutane

ring. This could potentially be achieved through an intramolecular nucleophilic substitution or a

[2+2] cycloaddition reaction.

Step 3: Functional Group Interconversion and Deprotection Following the formation of the

spirocyclic skeleton, a series of reactions may be necessary to introduce the ketone at the 1-

position and to remove any protecting groups from the nitrogen atom.

Characterization Workflow
For a novel compound such as 7-Azaspiro[3.5]nonan-1-one, a systematic characterization is

essential to determine its physicochemical and biological properties. The following workflow

outlines a typical process.
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Synthesis & Purification

Physicochemical Characterization

Biological Evaluation

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

Structural Elucidation (NMR, MS, X-ray)

Purity Assessment (HPLC, GC)

Physical Properties (m.p., b.p., solubility)

In Vitro Assays (e.g., enzyme inhibition, receptor binding)

Cell-Based Assays (e.g., cytotoxicity, pathway analysis)

In Vivo Studies (e.g., animal models)
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Characterization workflow for a novel spiro compound.
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Signaling Pathways and Logical Relationships
Given the novelty of 7-Azaspiro[3.5]nonan-1-one, its interaction with specific biological

signaling pathways has not been elucidated. However, spirocyclic scaffolds are of significant

interest in medicinal chemistry and are often designed as mimetics of existing pharmacophores

or as novel binders to biological targets. The logical relationship for its potential development

as a therapeutic agent is outlined below.
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Drug Discovery Phase

Preclinical Development

Clinical Trials

Target Identification & Validation

Hit Generation (e.g., HTS)

Hit-to-Lead Optimization

Lead Optimization

ADME/Tox Studies

Efficacy in Animal Models

Phase I

Phase II

Phase III
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Drug development pathway for a novel chemical entity.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 7-Azaspiro[3.5]nonan-1-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15301557#7-azaspiro-3-5-nonan-1-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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